Cas no 5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)
5690-46-0 structure
Product Name:3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
CAS No:5690-46-0
MF:C12H8N2O2
MW:212.20400
MDL:MFCD00218903
CID:377442
PubChem ID:255057
Update Time:2024-11-02
3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-amino-
- 2-AMINO-2,3-DIHYDRO-1H-BENZO[DE]ISOQUINOLINE-1,3-DIONE
- 2-aminobenzo[de]isoquinoline-1,3-dione
- 2-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 2-amino-benzo(de)isoquinoline-1,3-dione
- 2-amino-benzo[de]isoquinolin-1,3-dione
- N-amino-1,8-naphthalimide
- N-aminobenz[de]isoquinoline-1,3-dione
- N-aminonapthalimide
- 2-Amino-benzo[de]isoquinoline-1,3-dione
- 3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- NSC-615807
- 1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE, 2-AMINO-
- F0786-0013
- MXR6MZ7XW1
- 2-AMINOBENZO(DE)ISOQUINOLINE-1,3-DIONE
- HMS1724K07
- NSC80271
- N-aminonaphthalimide
- CHEMBL2234770
- 5690-46-0
- NAPHTHALIMIDE, N-AMINO-
- CS-0219349
- NSC 80271
- UNII-MXR6MZ7XW1
- AKOS000116133
- SCHEMBL4604913
- 2-Amino-1H-benzo(de)isoquinoline-1,3(2H)-dione
- SR-01000032509-1
- Oprea1_192273
- EN300-03790
- MFCD00218903
- Z56827287
- NSC615807
- F97597
- NSC-80271
- DTXSID50205442
- SR-01000032509
- STL090235
- 2-AMINO-1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE
- 2-AMINO-BENZO[D,E]ISOQUINOLINE-1,3-DIONE
- 3-amino-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
- AB04924
- NCIOpen2_004172
-
- MDL: MFCD00218903
- Inchi: InChI=1S/C12H8N2O2/c13-14-11(15)8-5-1-3-7-4-2-6-9(10(7)8)12(14)16/h1-6H,13H2
- InChI Key: HXJBFRDWVHNPAS-UHFFFAOYSA-N
- SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)N
Computed Properties
- Exact Mass: 212.05900
- Monoisotopic Mass: 212.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.4A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.47
- Melting Point: 265 °C
- Boiling Point: 463°Cat760mmHg
- Flash Point: 233.8°C
- Refractive Index: 1.754
- PSA: 65.09000
- LogP: 1.24770
3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Security Information
- Hazard Statement: Harmful
3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189006939-5g |
2-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione |
5690-46-0 | 95% | 5g |
$270.48 | 2023-09-01 | |
| TRC | A591733-50mg |
2-Amino-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A591733-100mg |
2-Amino-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A591733-500mg |
2-Amino-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 500mg |
$ 95.00 | 2022-06-08 | ||
| Apollo Scientific | OR22483-1g |
2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 1g |
£55.00 | 2023-09-02 | ||
| Apollo Scientific | OR22483-5g |
2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 5g |
£85.00 | 2023-09-02 | ||
| Apollo Scientific | OR22483-10g |
2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 10g |
£135.00 | 2023-09-02 | ||
| abcr | AB239244-1 g |
2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 1g |
€136.20 | 2022-03-04 | ||
| abcr | AB239244-5 g |
2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 5g |
€276.20 | 2022-03-04 | ||
| eNovation Chemicals LLC | D969330-250mg |
2-Amino-benzo[de]isoquinoline-1,3-dione |
5690-46-0 | 95% | 250mg |
$215 | 2024-07-28 |
3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione) Related Products
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